N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(2-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H19ClN4O3S/c1-16-5-2-3-8-21(16)28-22(17-6-4-7-20(13-17)29(31)32)14-26-24(28)33-15-23(30)27-19-11-9-18(25)10-12-19/h2-14H,15H2,1H3,(H,27,30)
• InChI Key: HWLQGQLBTFCNBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC(=O)NC3=CC=C(C=C3)Cl)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H19ClN4O3S
• Molecular Weight: 479.0 g/mol

Description

N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19ClN4O3S and its molecular weight is 478.95. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Compounds structurally related to N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide, particularly those containing the imidazole ring and modifications on the phenyl ring, have been investigated for their anticonvulsant properties. For instance, omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives have demonstrated anticonvulsant activity against seizures induced by maximal electroshock (MES), highlighting the therapeutic potential of these compounds in the management of epilepsy (Aktürk et al., 2002).

Antimicrobial Activity

Research into the synthesis of new derivatives bearing different heterocyclic rings based on benzothiazole and imidazole structures has shown potential antimicrobial activity. Compounds such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been screened against a wide range of human tumor cell lines, suggesting their utility not only as antimicrobial but also as antitumor agents (Yurttaş et al., 2015).

Anticancer Activity

The modification of the imidazole ring and incorporation of phenylthiazole derivatives have been explored for their anticancer properties. Studies have synthesized compounds like N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which were evaluated for antitumor activities against specific cancer cell lines, indicating their potential as anticancer agents (Evren et al., 2019).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives, including modifications similar to N-(4-chlorophenyl)-2-((5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide, have been synthesized and characterized. These complexes were found to present significant antioxidant activity, indicating their potential application in combating oxidative stress-related diseases (Chkirate et al., 2019).

Synthesis and Characterization

The versatility of thioureido-acetamides in heterocyclic syntheses through one-pot cascade reactions has been highlighted. These reactions enable the efficient synthesis of various heterocycles with excellent atom economy, showcasing the utility of such compounds in organic synthesis and drug development (Schmeyers & Kaupp, 2002).